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Compound of Interest

Compound Name: Gadolinium--nickel (1/5)

Cat. No.: B15489513 Get Quote

A detailed examination of the magnetic characteristics of the intermetallic compounds GdNi₅

and LaNi₅ reveals fundamental differences rooted in their electronic structures. While GdNi₅

exhibits ferromagnetic ordering at low temperatures, LaNi₅ behaves as an exchange-enhanced

Pauli paramagnet. This guide provides a comparative overview of their magnetic properties,

supported by experimental data and detailed methodologies.

Data Presentation: Comparative Magnetic
Properties
The distinct magnetic behaviors of GdNi₅ and LaNi₅ are summarized in the table below. GdNi₅,

containing the rare-earth element gadolinium with its localized 4f electrons, displays strong

magnetic ordering. In contrast, LaNi₅, where lanthanum has no 4f electrons, exhibits weak

paramagnetic behavior.
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Magnetic Property GdNi₅ LaNi₅

Magnetic Ordering
Ferromagnetic /

Ferrimagnetic[1][2]

Exchange-enhanced Pauli

Paramagnet[3]

Magnetic Transition Temp.
~32 K (Curie Temperature)[1]

[2]
Not Applicable

Saturation Magnetization 6.2 µB/f.u.[2] Not Applicable

Magnetic Susceptibility Not Applicable 4.6 x 10⁻⁶ emu/g[3]

Effective Magnetic Moment
Higher than the theoretical

value for a free Gd³⁺ ion[1]
Not Applicable

Experimental Protocols
The characterization of the magnetic properties of GdNi₅ and LaNi₅ involves a series of well-

defined experimental procedures, from sample synthesis to data acquisition and analysis.

Sample Preparation
Polycrystalline samples of GdNi₅ and LaNi₅ are typically synthesized by arc melting

stoichiometric amounts of the high-purity constituent elements (gadolinium, lanthanum, and

nickel) in an inert argon atmosphere. To ensure homogeneity, the resulting ingots are often

remelted multiple times. For magnetic measurements, the samples can be in the form of bulk

pieces or powders. Given that rare-earth intermetallics can be sensitive to air, handling and

storage in an inert atmosphere (e.g., in a glovebox) is recommended to prevent oxidation,

which can alter the magnetic properties.

Magnetic Measurements
Magnetic properties are primarily investigated using magnetometry techniques such as

Vibrating Sample Magnetometry (VSM) and Superconducting Quantum Interference Device

(SQUID) magnetometry.

Vibrating Sample Magnetometry (VSM): This technique is used to measure the magnetic

moment of a material by vibrating the sample in a uniform magnetic field. The resulting
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changing magnetic flux induces a voltage in a set of pick-up coils, which is proportional to the

magnetic moment of the sample.

Procedure:

A small, known mass of the sample is mounted on a sample holder.

The sample is placed in the VSM, and the system is evacuated and backfilled with an inert

gas if temperature control is required.

For temperature-dependent measurements, the temperature is swept from a low

temperature (e.g., 2 K) to room temperature or higher, while measuring the magnetization

at a small applied magnetic field. This helps in determining the magnetic ordering

temperature (e.g., Curie temperature).

To determine the saturation magnetization, the magnetic field is swept from a large

positive value to a large negative value and back at a constant low temperature (e.g., 2 K).

SQUID Magnetometry: SQUID magnetometers offer very high sensitivity and are ideal for

measuring very weak magnetic signals, making them suitable for characterizing paramagnetic

materials like LaNi₅.

Procedure:

The sample is mounted in a sample holder, typically a gelatin capsule or a straw, and fixed

in place.

The sample is introduced into the SQUID magnetometer.

To measure magnetic susceptibility, the magnetization is measured as a function of an

applied magnetic field at a constant temperature. For a paramagnetic material, this

relationship is linear, and the slope gives the magnetic susceptibility.

Temperature-dependent susceptibility measurements are also performed to confirm the

paramagnetic nature and to check for any magnetic transitions.

Data Analysis
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The data obtained from magnetometry measurements are analyzed to extract key magnetic

parameters.

For Ferromagnetic Materials (GdNi₅):

The Curie temperature (Tc) is determined from the temperature-dependent magnetization

curve, typically as the temperature at which the magnetization shows a sharp decrease.

The saturation magnetization (Ms) is obtained from the high-field region of the

magnetization versus magnetic field (M-H) curve at a low temperature.

The effective magnetic moment can be calculated from the Curie-Weiss law fit to the high-

temperature paramagnetic region of the inverse magnetic susceptibility versus

temperature plot.

For Paramagnetic Materials (LaNi₅):

The magnetic susceptibility (χ) is calculated from the slope of the linear M-H curve. The

mass susceptibility can be converted to molar susceptibility for comparison with theoretical

models.

Mandatory Visualization
The following diagram illustrates the general experimental workflow for the comparative study

of the magnetic properties of GdNi₅ and LaNi₅.
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Caption: Experimental workflow for magnetic property comparison.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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